n-Hexyloxy vs. n-Alkyl Substitution at 4,8-Positions: Oxidation Potential Lowered by 0.32 V
Square-wave voltammetry directly comparing the non-brominated core analogs shows that 4,8-bis(hexyloxy)-BDT (DHO-BDT) exhibits an oxidation potential of 0.86 V, whereas the corresponding 4,8-dihexyl-BDT (DH-BDT) exhibits an oxidation potential of 1.18 V—a difference of 0.32 V [1]. This lower oxidation potential corresponds to a higher (less stabilized) HOMO energy level for the alkoxy-substituted system, making the hexyloxy-BDT core a stronger electron donor than its alkyl-substituted counterpart. The 2,6-dibromo derivative inherits this electronic character from the DHO-BDT core, as the bromine substituents at the 2,6-positions primarily serve as reactive handles and exert only a modest inductive effect on the core electronics.
| Evidence Dimension | Oxidation potential (E_ox) by square-wave voltammetry |
|---|---|
| Target Compound Data | 0.86 V (for the DHO-BDT core bearing n-hexyloxy substituents; the target compound is the 2,6-dibromo derivative of this core) |
| Comparator Or Baseline | 1.18 V for 4,8-dihexyl-BDT (DH-BDT, alkyl-substituted analog) |
| Quantified Difference | Δ = 0.32 V lower oxidation potential for hexyloxy vs. hexyl substitution |
| Conditions | Square-wave voltammetry in CH₂Cl₂ solution with 0.1 M TBAPF₆ supporting electrolyte; potentials referenced vs. ferrocene/ferrocenium (Fc/Fc⁺) |
Why This Matters
The 0.32 V lower oxidation potential translates to a significantly higher HOMO energy for the hexyloxy-BDT core, which directly impacts the donor strength in D–A polymers and the resulting open-circuit voltage (Voc) in OPV devices—a parameter that cannot be replicated by simply substituting an alkyl-substituted BDT monomer.
- [1] Pappenfus, T. M.; Seidenkranz, D. T.; Reinheimer, E. W. One-Pot Synthesis of 4,8-Dialkylbenzo[1,2-b:4,5-b']dithiophenes. Heterocycles 2012, 85 (2), 355–364. DOI: 10.3987/COM-11-12390. View Source
